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Introduction

Endoplasmic Reticulum Aminopeptidase 2 (ERAP2) is a critical enzyme in the antigen
processing and presentation pathway. Located in the endoplasmic reticulum, ERAP2 trims
antigenic peptide precursors to optimal lengths for binding to Major Histocompatibility Complex
(MHC) class | molecules.[1][2][3] This process is essential for the immune system's ability to
recognize and eliminate infected or malignant cells.[4][5] Dysregulation of ERAP2 activity has
been implicated in various diseases, including autoimmune disorders, cancer, and infectious
diseases, making it a compelling target for therapeutic intervention.[4][6][7] Erap2-IN-1 is a
potent and selective small molecule inhibitor of ERAP2, designed to modulate its enzymatic
activity and thereby alter the immunopeptidome presented by cancer cells, potentially
enhancing their recognition by the immune system.[8][9]

These application notes provide a comprehensive guide for the experimental use of Erap2-IN-
1, detailing its mechanism of action and providing protocols for its application in biochemical
and cellular assays.

Mechanism of Action

Erap2-IN-1 functions as an inhibitor of the M1 zinc metalloprotease ERAP2.[1][10] By binding
to the active site of ERAP2, Erap2-IN-1 prevents the trimming of peptide substrates.[4] This
inhibition leads to a shift in the repertoire of peptides presented by MHC class | molecules on
the cell surface.[9] Specifically, inhibiting ERAP2 can lead to the presentation of novel antigenic
peptides that can be recognized by cytotoxic T lymphocytes, thereby promoting an anti-tumor
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immune response.[9] ERAP2 has been shown to synergize with its homolog ERAPL1 to shape
the immunopeptidome.[11][12][13] While ERAP1 preferentially trims longer peptides, ERAP2 is
more efficient with shorter peptides.[2][11][12][13] Therefore, inhibition of ERAP2 with Erap2-
IN-1 is expected to have a distinct impact on the final peptide repertoire presented to the
immune system.

Signaling Pathway

The primary signaling pathway influenced by Erap2-IN-1 is the MHC class | antigen
presentation pathway. A simplified diagram of this pathway is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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